molecular formula C10H9NO7 B6244443 1,3-dimethyl 2-hydroxy-5-nitrobenzene-1,3-dicarboxylate CAS No. 67294-54-6

1,3-dimethyl 2-hydroxy-5-nitrobenzene-1,3-dicarboxylate

Cat. No. B6244443
CAS RN: 67294-54-6
M. Wt: 255.2
InChI Key:
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Description

“1,3-dimethyl 2-hydroxy-5-nitrobenzene-1,3-dicarboxylate” is a chemical compound. Unfortunately, there is limited information available about this specific compound .

Safety and Hazards

The compound “1,3-dimethyl 2-hydroxy-5-nitrobenzene-1,3-dicarboxylate” may pose certain hazards. It is classified as Acute Tox. 4 Oral - Aquatic Chronic 2 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl 2-hydroxy-5-nitrobenzene-1,3-dicarboxylate involves the nitration of 1,3-dimethyl-2-hydroxy-5-nitrobenzene followed by esterification with diethyl oxalate.", "Starting Materials": [ "1,3-dimethyl-2-hydroxy-5-nitrobenzene", "nitric acid", "sulfuric acid", "diethyl oxalate", "potassium carbonate", "toluene" ], "Reaction": [ "1. Nitration of 1,3-dimethyl-2-hydroxy-5-nitrobenzene with nitric acid and sulfuric acid in toluene to yield 1,3-dimethyl-2-hydroxy-5-nitrobenzoic acid.", "2. Esterification of 1,3-dimethyl-2-hydroxy-5-nitrobenzoic acid with diethyl oxalate and potassium carbonate in toluene to yield 1,3-dimethyl 2-hydroxy-5-nitrobenzene-1,3-dicarboxylate." ] }

CAS RN

67294-54-6

Molecular Formula

C10H9NO7

Molecular Weight

255.2

Purity

95

Origin of Product

United States

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